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Compound of Interest

Compound Name: Urea phosphate

Cat. No.: B3432535 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the compatibility of urea phosphate with

other agrochemicals. Below you will find troubleshooting guides and frequently asked

questions (FAQs) to address common issues encountered during experimental formulations.

Frequently Asked Questions (FAQs)
Q1: What is urea phosphate and what are its primary characteristics in a solution?

Urea phosphate is a crystalline fertilizer produced from the reaction of urea and phosphoric

acid, with an NPK formula of 17-44-0. When dissolved in water, it creates a strongly acidic

solution.[1] This acidity is a critical factor in its compatibility with other agrochemicals as it can

prevent the precipitation of calcium and magnesium phosphates.[1]

Q2: What is the general compatibility of urea phosphate with other fertilizers?

Urea phosphate is compatible with many other fertilizers, but it is notably incompatible with

calcium fertilizers in concentrated solutions.[2] When mixed with single or triple

superphosphate, it can form a sticky product.[3][4] Its acidic nature, however, allows for the co-

existence of calcium, magnesium, and phosphorus in a solution that would otherwise lead to

precipitation under less acidic conditions.[1]

Q3: Can urea phosphate be mixed with pesticides?
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Yes, urea phosphate can be tank-mixed with many pesticides, but compatibility must always

be verified. Due to its acidic nature, it can influence the pH of the tank mix, which may affect

the stability and efficacy of certain pesticides.[5] For instance, some organophosphate and

carbamate insecticides can undergo alkaline hydrolysis and lose efficacy in high pH solutions.

While urea phosphate creates an acidic solution, the final pH of the tank mix will depend on all

components. A compatibility test is always recommended before mixing.[2]

Q4: Does urea phosphate have any synergistic effects with herbicides?

Yes, studies have shown that urea phosphate can act as an adjuvant, increasing the efficacy

of herbicides like glyphosate.[6][7] It can enhance herbicide absorption and may help overcome

the negative effects of hard water by reducing the binding of calcium ions to the herbicide.

Research indicates that a 2.0% concentration of urea phosphate in a glyphosate solution is

optimal for this synergistic effect.[8]

Q5: What are the main types of incompatibility I should be aware of?

There are two primary types of incompatibility:

Physical Incompatibility: This occurs when products do not mix properly, resulting in the

formation of precipitates, sludge, gels, or separation into layers. This can lead to clogged

spray nozzles and uneven application. Physical incompatibility can often be identified with a

jar test.[9][10]

Chemical Incompatibility: This involves a chemical reaction between the mixed products,

which can lead to the degradation of active ingredients, reducing their efficacy, or potentially

causing phytotoxicity to the target crop. Chemical incompatibility cannot be determined by a

visual jar test.[9][10]
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Problem Potential Cause Troubleshooting Steps

Formation of solids, sludge, or

gel in the tank mix.

Physical incompatibility

between urea phosphate and

another agrochemical (e.g.,

calcium nitrate).

1. Do not spray the mixture. 2.

Conduct a jar test to confirm

the incompatibility. 3. If

confirmed, apply the

agrochemicals in separate

applications. 4. For future

mixes, always perform a jar

test before tank mixing.

Reduced efficacy of a pesticide

when mixed with urea

phosphate.

Chemical incompatibility,

possibly due to the acidic

nature of urea phosphate

affecting the pesticide's active

ingredient.

1. Review the pesticide label

for any pH restrictions or

known incompatibilities. 2.

Consider that the low pH from

urea phosphate may have

degraded the pesticide. 3.

Apply the pesticide and urea

phosphate separately in future

applications.

The tank mix solution becomes

warm.

An exothermic chemical

reaction is occurring between

the mixed components.

1. Cease agitation and do not

apply the mixture. 2. This

indicates a chemical reaction

that could degrade the

products or be hazardous. 3.

Consult the product

manufacturers for more

information.

Foaming in the spray tank.

Excessive agitation or reaction

between formulation

components.

1. Reduce the level of

agitation. 2. Use an anti-

foaming agent if the problem

persists and is compatible with

all tank-mix partners.
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Data Presentation: Urea Phosphate Compatibility
Summary

Agrochemical Category
Compatibility with Urea

Phosphate
Notes

Other Fertilizers

Calcium Nitrate Incompatible
Forms calcium phosphate

precipitate.[11][12]

Magnesium Sulfate Generally Compatible

The acidity of urea phosphate

can help keep magnesium in

solution.

Potassium Nitrate Generally Compatible
No adverse reactions generally

reported.

Ammonium Nitrate Limited Compatibility
Can be hygroscopic and lead

to caking.[4]

Superphosphates Limited Compatibility
Can form a sticky product.[3]

[4]

Herbicides

Glyphosate Compatible & Synergistic

Urea phosphate can act as an

adjuvant, increasing

glyphosate efficacy.[6][8][7]

Fungicides Generally Compatible

Limited specific data available.

A jar test is highly

recommended.

Insecticides Generally Compatible

Limited specific data available.

The acidic nature of urea

phosphate may affect the

stability of some insecticides. A

jar test is crucial.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b3432535?utm_src=pdf-body
https://www.haifa-group.com/haifa-blog/interaction-among-fertilizers-compatibility
https://ucanr.edu/site/maintenance-microirrigation-systems/interactions-which-can-cause-precipitation
http://www.productstewardship.eu/fileadmin/user_upload/user_upload_prodstew/documents/Guidance_for_compatibility2.pdf
https://www.yara.dk/siteassets/yara-denmark/handtering-og-opbevaring/kompabilitets-tabel-for-fast-inorganisk-godning.pdf
http://www.productstewardship.eu/fileadmin/user_upload/user_upload_prodstew/documents/Guidance_for_compatibility2.pdf
https://pubmed.ncbi.nlm.nih.gov/22002762/
https://www.researchgate.net/publication/51719738_Evaluation_of_the_efficacy_of_glyphosate_plus_urea_phosphate_in_the_greenhouse_and_the_field
https://www.semanticscholar.org/paper/Evaluation-of-the-efficacy-of-glyphosate-plus-urea-Li-He/a124f7a79c68ec0a16f3ce61938e445e6470d4b3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols: Jar Test for Physical
Compatibility
A jar test is a simple and effective way to determine the physical compatibility of urea
phosphate with other agrochemicals before large-scale mixing.[9][13]

Materials:

A clean, clear glass or plastic quart jar with a lid.

The same water source that will be used for the spray solution.

Accurate measuring spoons and syringes.

The urea phosphate and all other agrochemicals (pesticides, adjuvants, etc.) to be tested.

Personal Protective Equipment (PPE) as required by the product labels.

Procedure:

Fill the jar to about half full with the carrier (water).

Add the agrochemicals one at a time, in the correct mixing order, using amounts proportional

to the intended tank mix rates. The general mixing order is: a. Water-dispersible granules

(WDG), wettable powders (WP), and other dry formulations. b. Liquid flowables (F),

suspension concentrates (SC), and aqueous solutions (AS). c. Emulsifiable concentrates

(EC). d. Surfactants and other adjuvants. e. Soluble fertilizers like urea phosphate.

Secure the lid and shake the jar gently for 15-30 seconds after each addition to simulate

agitation in the spray tank.

After all ingredients have been added, shake the jar vigorously for another 30 seconds.

Let the jar stand for 15-30 minutes and observe for any signs of incompatibility, such as:

Formation of precipitates (solids settling at the bottom).

Sludge or gel formation.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b3432535?utm_src=pdf-body
https://www.benchchem.com/product/b3432535?utm_src=pdf-body
https://www.uaex.uada.edu/publications/PDF/FSA-2166.pdf
https://www.solutionsstores.com/how-to-do-a-jar-test-before-tank-mixing-pesticides
https://www.benchchem.com/product/b3432535?utm_src=pdf-body
https://www.benchchem.com/product/b3432535?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Separation into layers.

Excessive foaming.

The solution becoming warm to the touch, which indicates a chemical reaction.[14]

If the mixture remains uniform and free of the above issues, the products are likely physically

compatible. If any signs of incompatibility are present, the mixture should not be tank-mixed.

[9]
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Observe for 15-30 minutes
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Mixture is Uniform

No

Do NOT Tank Mix.
Apply Separately.

Yes

Proceed with Tank Mixing
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during Mixing and Application

Application Complete
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Caption: Workflow for assessing urea phosphate tank mix compatibility.
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Issue Encountered During
 or After Mixing

Precipitate, Sludge, or
Separation Occurs

Reduced Pesticide
Efficacy Observed

Tank Mix Becomes
Warm

Cause: Physical Incompatibility Cause: Chemical Incompatibility
(e.g., pH effect on pesticide)

Cause: Exothermic
Chemical Reaction

Solution: Do not spray.
Perform jar test to confirm.
Apply products separately.

Solution: Check pesticide label for pH
sensitivity. Apply separately in future.

Solution: Stop immediately.
Do not apply. Consult manufacturers.

Click to download full resolution via product page

Caption: Decision tree for troubleshooting urea phosphate tank mix issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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